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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1314107 Get Quote

An In-depth Technical Guide to 2-Hydroxy-3-methoxybenzonitrile

This guide provides essential information regarding the molecular properties of 2-Hydroxy-3-
methoxybenzonitrile, a chemical compound relevant to researchers, scientists, and

professionals in the field of drug development.

Molecular Data
The fundamental molecular characteristics of 2-Hydroxy-3-methoxybenzonitrile are

summarized in the table below. This data is critical for a variety of experimental and analytical

procedures.

Property Value

Molecular Formula C₈H₇NO₂[1][2][3]

Molecular Weight 149.15 g/mol [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of molecular formula and weight typically

involve techniques such as mass spectrometry and elemental analysis. High-resolution mass

spectrometry (HRMS) would be employed to determine the precise molecular weight, from
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which the molecular formula can be deduced. Elemental analysis provides the percentage

composition of each element, further confirming the molecular formula.

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Caption: Relationship between compound name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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